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Compound of Interest

Compound Name: 5,5"-Dibromo-bapta

Cat. No.: B1147785

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the aqueous solubility and
stability of 5,5'-Dibromo-BAPTA, a widely utilized calcium chelator. This document
consolidates available data, outlines detailed experimental protocols for characterization, and
presents key information in a structured format to support research and development activities.

Core Properties of 5,5'-Dibromo-BAPTA

5,5'-Dibromo-BAPTA is a derivative of the calcium-selective chelator BAPTA (1,2-bis(o-
aminophenoxy)ethane-N,N,N',N'-tetraacetic acid). The addition of two bromine atoms to the
benzene rings modifies its calcium binding affinity. It is commonly supplied as a tetrapotassium
salt, which enhances its water solubility.
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Property Data Source(s)

1,2-Bis(2-amino-5-
Chemical Name bromophenoxy)ethane- [1]

N,N,N’,N'-tetraacetic acid

Molecular Formula C22H22Br2N2010 (Free Acid)  [1]

C22H18Br2K4N2010

(Tetrapotassium Salt)

[2](3]

Molecular Weight 634.23 g/mol (Free Acid) [1]

786.59 g/mol (Tetrapotassium
Salt)

CAS Number 111248-72-7 (Free Acid)

73630-11-2 (Tetrapotassium
Salt)

Appearance White to off-white solid

Calcium Dissociation Constant 3.6 uM (in the absence of
(Kd) Mg2+)

Storage (Solid) 4°C

Aqueous Solubility

The tetrapotassium salt of 5,5'-Dibromo-BAPTA is described as being soluble in water.
However, specific quantitative data regarding its solubility limit (e.g., in mg/mL or molarity) in
various aqueous buffers and at different temperatures is not readily available in the public
literature. For the parent compound, BAPTA, the free acid is sparingly soluble in aqueous
buffers, while the tetrapotassium salt is more soluble. It is reasonable to expect a similar trend
for 5,5'-Dibromo-BAPTA.

To obtain precise solubility data, it is recommended to perform experimental determination. A
widely accepted method for this is the shake-flask method.
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Experimental Protocol: Solubility Determination (Shake-
Flask Method)

This protocol outlines the steps to determine the equilibrium solubility of 5,5'-Dibromo-BAPTA
tetrapotassium salt in a specific aqueous buffer.

Materials:

5,5'-Dibromo-BAPTA tetrapotassium salt

e Aqueous buffer of choice (e.g., phosphate-buffered saline (PBS) pH 7.4)
o Calibrated pH meter

¢ Analytical balance

o Thermostatically controlled shaker or incubator

o Centrifuge

e Syringe filters (e.g., 0.22 um PVDF)

¢ High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)

¢ Volumetric flasks and pipettes
Procedure:

e Preparation of Supersaturated Solution: Add an excess amount of 5,5'-Dibromo-BAPTA
tetrapotassium salt to a known volume of the desired aqueous buffer in a sealed container.
The excess solid should be clearly visible.

o Equilibration: Place the container in a thermostatically controlled shaker set to the desired
temperature (e.g., 25°C or 37°C). Agitate the mixture for a sufficient period (typically 24-48
hours) to ensure equilibrium is reached.
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e Phase Separation: After equilibration, centrifuge the suspension at a high speed to pellet the
undissolved solid.

« Filtration: Carefully withdraw a sample of the supernatant and filter it through a syringe filter
to remove any remaining particulate matter.

e Quantification:

o Prepare a series of standard solutions of 5,5'-Dibromo-BAPTA of known concentrations
in the same buffer.

o Analyze the standard solutions and the filtered sample solution by a validated HPLC
method to determine the concentration of the dissolved compound.

o Construct a calibration curve from the standard solutions and use it to determine the
concentration of 5,5'-Dibromo-BAPTA in the sample.

o Data Reporting: The solubility is reported as the mean of multiple determinations in units
such as mg/mL or mmol/L at the specified temperature and pH.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b1147785?utm_src=pdf-body
https://www.benchchem.com/product/b1147785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Solubility Determination
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Figure 1. Experimental workflow for determining the aqueous solubility of 5,5'-Dibromo-
BAPTA.

Aqueous Stability
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The stability of 5,5'-Dibromo-BAPTA in aqueous solutions is a critical factor for its effective
use, particularly for in vitro and in vivo applications. While specific stability data is not widely
published, information on the parent BAPTA molecule suggests that aqueous solutions may not
be stable for extended periods. For BAPTA, it is recommended not to store aqueous solutions
for more than one day. The ester forms of BAPTA derivatives are generally considered more
stable for long-term storage when kept anhydrous.

Potential degradation pathways in aqueous solutions include hydrolysis and
photodecomposition. To rigorously assess the stability, forced degradation studies are
recommended.

Experimental Protocol: Forced Degradation Studies

This protocol describes a general approach to assess the stability of 5,5'-Dibromo-BAPTA
under various stress conditions.

Materials:

5,5'-Dibromo-BAPTA tetrapotassium salt

e Aqueous buffers of different pH values (e.g., pH 4, 7, and 9)

e Hydrogen peroxide solution (for oxidative stress)

o Thermostatically controlled ovens/incubators

» Photostability chamber with controlled light exposure (UV and visible)

o HPLC system with a stability-indicating method (a method that can separate the intact drug
from its degradation products)

o LC-MS system for identification of degradation products (optional)
Procedure:

o Solution Preparation: Prepare solutions of 5,5'-Dibromo-BAPTA in the different aqueous
buffers.
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e Stress Conditions:

o Hydrolytic Stability: Aliquot the solutions into sealed vials and store them at different
temperatures (e.g., 4°C, 25°C, and an elevated temperature like 50°C) for a defined
period.

o Oxidative Stability: Add a low concentration of hydrogen peroxide (e.g., 3%) to a solution
of the compound and incubate at room temperature.

o Photostability: Expose a solution of the compound to a controlled source of UV and visible
light in a photostability chamber. A control sample should be kept in the dark at the same
temperature.

o Time-Point Sampling: At specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw
samples from each stress condition.

e Analysis:
o Analyze each sample using a validated stability-indicating HPLC method.
o Quantify the remaining concentration of intact 5,5'-Dibromo-BAPTA.
o Monitor for the appearance of new peaks, which indicate degradation products.
o Data Analysis:
o Plot the concentration of 5,5'-Dibromo-BAPTA versus time for each condition.
o Determine the degradation rate constant and half-life under each condition.

o If possible, use LC-MS to identify the major degradation products.
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Forced Degradation Study Design
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Figure 2. A logical workflow for conducting forced degradation studies to assess the stability of
5,5'-Dibromo-BAPTA.

Signaling and Functional Context

5,5'-Dibromo-BAPTA is primarily used to buffer intracellular calcium concentrations, thereby
allowing researchers to investigate the role of calcium signaling in various cellular processes.
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By chelating free Ca2+ ions, it can be used to prevent downstream signaling events that are
triggered by calcium influx or release from intracellular stores.

Role of 5,5'-Dibromo-BAPTA in Calcium Signaling
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Figure 3. Diagram illustrating the inhibitory effect of 5,5'-Dibromo-BAPTA on calcium signaling
pathways.

Summary and Recommendations

While 5,5'-Dibromo-BAPTA is a valuable tool for cellular biology and neuroscience research, a
thorough understanding of its aqueous solubility and stability is essential for the design and
interpretation of experiments. The information provided in this guide serves as a starting point
for researchers. It is strongly recommended that for any critical application, the solubility and
stability of 5,5'-Dibromo-BAPTA be experimentally determined under the specific conditions of
use. The protocols outlined herein provide a robust framework for such characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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